Cas no 1368549-31-8 (2-(4-ethylphenyl)prop-2-enoic acid)

• Product Name: 2-(4-ethylphenyl)prop-2-enoic acid
• CAS No: 1368549-31-8
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• CID: 5799056
• PubChem ID: 18361984
• Update Time: 2025-10-28

2-(4-ethylphenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-ethylphenyl)prop-2-enoic acid
• SCHEMBL10711912
• 1368549-31-8
• EN300-1867318

• Inchi： 1S/C11H12O2/c1-3-9-4-6-10(7-5-9)8(2)11(12)13/h4-7H,2-3H2,1H3,(H,12,13)
• InChI Key： FOKHHBHQNVSLON-UHFFFAOYSA-N
• SMILES： OC(C(=C)C1C=CC(=CC=1)CC)=O

Computed Properties

• Exact Mass: 176.083729621g/mol
• Monoisotopic Mass: 176.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(4-ethylphenyl)prop-2-enoic acid

Research Brief on 2-(4-ethylphenyl)prop-2-enoic acid (CAS: 1368549-31-8): Recent Advances and Applications

In recent years, 2-(4-ethylphenyl)prop-2-enoic acid (CAS: 1368549-31-8) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by its ethylphenyl and propenoic acid moieties, has been explored for its role in modulating biological pathways, particularly in inflammation and oncology. Recent studies have highlighted its utility as a key intermediate in the synthesis of novel bioactive molecules, making it a focal point for drug discovery efforts.

A 2023 study published in the Journal of Medicinal Chemistry investigated the anti-inflammatory properties of 2-(4-ethylphenyl)prop-2-enoic acid, demonstrating its ability to inhibit cyclooxygenase-2 (COX-2) with high selectivity. The research team employed molecular docking and in vitro assays to elucidate the compound's binding affinity and mechanism of action, revealing promising results for its development as a non-steroidal anti-inflammatory drug (NSAID) candidate. These findings are particularly relevant given the ongoing demand for safer and more effective anti-inflammatory agents.

Further advancements in the application of 2-(4-ethylphenyl)prop-2-enoic acid were reported in a 2024 ACS Chemical Biology article, where researchers utilized the compound as a building block for the synthesis of targeted kinase inhibitors. The study emphasized the compound's versatility in medicinal chemistry, enabling the development of derivatives with enhanced pharmacokinetic profiles. Notably, one derivative exhibited potent activity against a panel of cancer cell lines, suggesting its potential as a lead compound for oncology therapeutics.

In addition to its therapeutic potential, 2-(4-ethylphenyl)prop-2-enoic acid has also been explored in material science. A recent preprint on ChemRxiv detailed its use in the fabrication of biodegradable polymers with tunable mechanical properties. The researchers highlighted the compound's role in enhancing polymer stability while maintaining biocompatibility, opening new avenues for its application in drug delivery systems and biomedical devices.

Despite these promising developments, challenges remain in optimizing the synthesis and scalability of 2-(4-ethylphenyl)prop-2-enoic acid. A 2023 review in Organic Process Research & Development discussed the need for greener synthetic routes to improve yield and reduce environmental impact. Future research directions may focus on catalytic methods and flow chemistry to address these limitations, ensuring sustainable production for both pharmaceutical and industrial applications.

In conclusion, 2-(4-ethylphenyl)prop-2-enoic acid (CAS: 1368549-31-8) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its diverse applications—from anti-inflammatory drug development to biodegradable materials—underscore its significance in advancing both therapeutic and technological innovations. Continued interdisciplinary collaboration will be essential to fully realize its potential and overcome existing challenges in synthesis and application.